Cas no 72499-75-3 (Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate)

Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate structure
72499-75-3 structure
Product name:Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate
CAS No:72499-75-3
MF:C11H14N4S
MW:234.32066
CID:1755838
PubChem ID:332695

Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate Chemical and Physical Properties

Names and Identifiers

    • Methyl N-cyano-n'-[4-(dimethylamino)phenyl]carbamimidothioate
    • NSC331194
    • AC1L7BOI
    • NSC-331194
    • methyl N-cyano-N'-(4-dimethylaminophenyl)carbamimidothioate
    • NSC331194; AC1L7BOI; NSC-331194; methyl N-cyano-N'-(4-dimethylaminophenyl)carbamimidothioate;
    • DTXSID20318452
    • 72499-75-3
    • AKOS019053592
    • Inchi: InChI=1S/C11H14N4S/c1-15(2)10-6-4-9(5-7-10)14-11(16-3)13-8-12/h4-7H,1-3H3,(H,13,14)
    • InChI Key: DMDSMRULXOONFY-UHFFFAOYSA-N
    • SMILES: CN(C)C1=CC=C(C=C1)N=C(NC#N)SC

Computed Properties

  • Exact Mass: 234.09412
  • Monoisotopic Mass: 234.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 51.42
  • LogP: 2.43758

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